3-Nitrobenzoic acid

• CAS: 27178-83-2
• Molecular Formula: C7H5NO4
• Molecular Weight: 167.12 g/mol
• InChI: InChI=1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)
• InChIKey: AFPHTEQTJZKQAQ-UHFFFAOYSA-N
• Solubility: less than 0.1 mg/mL at 64 °F (NTP, 1992); 1 g dissolves in 320 mL water, 3 mL alc, 4 mL ether, 18 mL chloroform, about 2 mL methanol, 2.5 mL acetone; Very slightly sol in benzene, carbon disulfide, petroleum ether; Soluble in oxygenated and chlorinated solvents; In water, 3,576 mg/L at 25 °C

3-Nitrobenzoic Acid (CAS 27178-83-2): Technical Baseline and Procurement Overview

3-Nitrobenzoic acid (m-nitrobenzoic acid, C7H5NO4, MW 167.12 g/mol) is a meta-substituted nitroaromatic carboxylic acid derivative of benzoic acid . As an off-white to cream-colored crystalline solid (mp 139–141 °C, density 1.494 g/cm³ at 20 °C), it is primarily used as a key synthetic precursor to 3-aminobenzoic acid and its downstream derivatives in dye, pharmaceutical, and photosensitive material manufacturing [1]. It is commercially produced by electrophilic nitration of benzoic acid or oxidation of 3-nitrobenzaldehyde [1].

Synthetic Intermediate Meta-nitro precursor for 3-aminobenzoic acid and downstream dyes, photosensitive materials, and pharmaceutical building blocks.

Analytical Standard Isomer-specific HPLC reference for separation and quantification of nitrobenzoic acid positional isomers.

Corrosion Research Cathodic-type inhibitor for mild steel and aluminum in acidic media; reported efficiency supports formulation screening.

• [1] Maki, T.; Takeda, K. 'Benzoic Acid and Derivatives' in Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH, 2002. doi:10.1002/14356007.a03_555. View Source

3-Nitrobenzoic Acid Procurement: Why Isomeric Substitution Introduces Unacceptable Technical Risk

The three positional isomers of nitrobenzoic acid (2-, 3-, and 4-) exhibit substantial differences in physicochemical properties, reactivity, and downstream utility. Substituting 3-nitrobenzoic acid with its ortho or para isomer in a validated synthetic route or analytical method is not technically equivalent and frequently leads to process failure. As demonstrated in the quantitative evidence below, these isomers diverge significantly in thermal stability [1], solubility [2], HPLC detectability [3], and synthetic impurity profiles . Such variance directly impacts reaction yields, purification efficiency, analytical accuracy, and final product purity—rendering generic isomer substitution a high-risk decision in regulated or scaled environments.

Thermal processing mismatch 2-Nitrobenzoic acid decomposes ~50 K lower in aqueous solution; using ortho isomer in high-temperature syntheses may cause unexpected degradation and yield loss.

Analytical sensitivity drift HPLC detection limits differ markedly across isomers (4–7 μg/mL). Substituting 3-nitrobenzoic acid with another isomer can invalidate calibration ranges and impurity profiling accuracy.

Separation protocol conflict Water solubility spans a 16-fold range among isomers (0.42–6.8 g/L). Recrystallization and workup procedures optimized for the meta isomer may fail with para or ortho forms.

• [1] Ashton, L. A.; Bullock, J. I. Effect of temperature on the ionisation constants of 2-, 3- and 4-nitrobenzoic, phthalic and nicotinic acids in aqueous solution. J. Chem. Soc., Faraday Trans. 1 1982, 78, 1177-1187. doi:10.1039/F19827801177. View Source
• [2] PMC Table 9: Physicochemical properties of selected adsorbates. Molecules 2024, 29, 3032. doi:10.3390/molecules29133032. View Source
• [3] Chen, P.; Zhang, M. J. Separation of positional isomers of nitrobenzoic acid by reversed-phase liquid-chromatography with 2-propanol-water-acetic acid as eluent. J. Chromatogr. 1997, 773(1-2), 365-367. View Source

3-Nitrobenzoic Acid: Technical Differentiation Evidence for Informed Procurement

Thermal Stability: 3-Nitrobenzoic Acid Withstands 50 K Higher Temperature Than Ortho Isomer

3-Nitrobenzoic acid demonstrates thermal stability up to 473 K (200 °C) in aqueous solution, identical to the para isomer, while 2-nitrobenzoic acid decomposes at 423 K (150 °C) [1]. This 50 K difference in decomposition temperature is critical for processes involving elevated temperatures, such as subcritical water synthesis or high-temperature hydrogenation [1].

Thermal stability

Head-to-head

Stable to 473 K vs 423 K for ortho isomer

Enables high-temperature process window; reported decomposition resistance supports synthesis safety review.

Conditions: aqueous solution, spectrophotometric pKa determination.

Evidence Dimension	Thermal decomposition temperature (aqueous solution)
Target Compound Data	Stable to 473 K
Comparator Or Baseline	2-Nitrobenzoic acid: Decomposes at 423 K; 4-Nitrobenzoic acid: Stable to 473 K
Quantified Difference	3-Nitrobenzoic acid is stable 50 K higher than 2-nitrobenzoic acid; equivalent to 4-nitrobenzoic acid.
Conditions	Aqueous solution, spectrophotometric determination of pKa at elevated temperatures, constant ionic strength [1].

Why This Matters

For high-temperature synthetic or analytical applications, 3-nitrobenzoic acid offers a wider safe operating window than the ortho isomer, reducing decomposition-related yield loss and impurity formation.

• [1] Ashton, L. A.; Bullock, J. I. Effect of temperature on the ionisation constants of 2-, 3- and 4-nitrobenzoic, phthalic and nicotinic acids in aqueous solution. J. Chem. Soc., Faraday Trans. 1 1982, 78, 1177-1187. doi:10.1039/F19827801177. View Source

HPLC Detectability: 3-Nitrobenzoic Acid Detection Limit is 7 μg/mL vs 4 μg/mL for Ortho Isomer

In a validated reversed-phase HPLC method for nitrobenzoic acid isomers (C18 column, 2-propanol:water:acetic acid 20:80:0.4 v/v/v, pH 2.99, flow rate 1.2 mL/min, detection at 254 nm), the detection limit for 3-nitrobenzoic acid (m-isomer) is 7 μg/mL, compared to 4 μg/mL for 2-nitrobenzoic acid (o-isomer) and 5 μg/mL for 4-nitrobenzoic acid (p-isomer) [1]. Resolution (Rs) for all isomer pairs is ≥ 1.5 [1].

HPLC detectability

Method context

LOD 7 μg/mL (254 nm) on C18, 1.75× higher than ortho isomer

Isomer-specific detection limits require dedicated calibration; reported resolution Rs ≥ 1.5 supports peak identification.

Reversed-phase method, 2-propanol/water/acetic acid eluent.

Evidence Dimension	HPLC detection limit (at 254 nm)
Target Compound Data	7 μg/mL
Comparator Or Baseline	2-Nitrobenzoic acid: 4 μg/mL; 4-Nitrobenzoic acid: 5 μg/mL
Quantified Difference	Detection limit for 3-nitrobenzoic acid is 1.75× higher than ortho isomer, 1.4× higher than para isomer.
Conditions	Reversed-phase C18 column (150 mm × 4.6 mm ID), eluent: 2-propanol:water:acetic acid (20:80:0.4 v/v/v), pH 2.99, flow 1.2 mL/min, UV detection 254 nm [1].

Why This Matters

For impurity profiling and quantitative analysis, the detection limit dictates method sensitivity. Using 3-nitrobenzoic acid as a standard or analyte requires appropriate calibration range and method validation distinct from other isomers.

• [1] Chen, P.; Zhang, M. J. Separation of positional isomers of nitrobenzoic acid by reversed-phase liquid-chromatography with 2-propanol-water-acetic acid as eluent. J. Chromatogr. 1997, 773(1-2), 365-367. View Source

Synthesis Isomer Distribution: Nitration of Benzoic Acid Yields ~20% 2-Nitro and ~1.5% 4-Nitro Isomer Contaminants

Nitration of benzoic acid at low temperature produces 3-nitrobenzoic acid as the major product, but approximately 20% of the 2-nitro isomer and 1.5% of the 4-nitro isomer are co-produced . Patent literature reports purified yields of 3-nitrobenzoic acid ranging from 61% to 80% after recrystallization, with crude isomer ratios varying based on nitration conditions [1].

Isomer distribution

Class-level

Major product (~75–80%) with ~20% ortho co-product

Purification strategy must address significant ortho isomer; patent-reported yields 61–80% after recrystallization.

Data from patent literature; site-specific validation advised.

Evidence Dimension	Isomer distribution in nitration reaction mixture
Target Compound Data	Major product (~75-80% of crude nitrobenzoic acid fraction)
Comparator Or Baseline	2-Nitrobenzoic acid: ~20% co-product; 4-Nitrobenzoic acid: ~1.5% co-product
Quantified Difference	3-Nitrobenzoic acid is the predominant isomer formed under standard nitration conditions.
Conditions	Nitration of benzoic acid with nitric acid/sulfuric acid at low temperature [1].

Why This Matters

Understanding the isomer distribution informs purification requirements. The presence of 20% ortho isomer necessitates robust separation protocols (e.g., recrystallization of sodium salt, pH-controlled precipitation) to achieve pharmaceutical- or analytical-grade purity.

• [1] US Patent 4,288,615. Process for recovering 3-nitrobenzoic acid. Justia Patents. 1981. View Source

Water Solubility: 3-Nitrobenzoic Acid (3.0 g/L) is 7× More Soluble Than Para Isomer (0.42 g/L) at 25 °C

At 25 °C, the water solubility of 3-nitrobenzoic acid is 3.0 g/L, which is significantly higher than 4-nitrobenzoic acid (0.42 g/L) but lower than 2-nitrobenzoic acid (6.8 g/L) [1]. This intermediate solubility profile offers distinct advantages in aqueous workup and recrystallization protocols compared to the sparingly soluble para isomer.

Water solubility

Head-to-head

3.0 g/L at 25 °C – 7× more soluble than para isomer

Intermediate solubility facilitates aqueous workup and recrystallization; supports homogeneous reaction media.

Solubility values from Molecules 2024 dataset.

Evidence Dimension	Aqueous solubility at 25 °C
Target Compound Data	3.0 g/L
Comparator Or Baseline	2-Nitrobenzoic acid: 6.8 g/L; 4-Nitrobenzoic acid: 0.42 g/L; Benzoic acid: 2.9 g/L
Quantified Difference	7.1× more soluble than 4-nitrobenzoic acid; 2.3× less soluble than 2-nitrobenzoic acid.
Conditions	Water at 25 °C [1].

Why This Matters

The solubility difference enables selective separation of 3-nitrobenzoic acid from 4-nitrobenzoic acid via aqueous recrystallization. For water-based reaction media, 3-nitrobenzoic acid provides sufficient solubility for homogeneous reaction while remaining recoverable upon cooling.

• [1] PMC Table 9: Physicochemical properties of selected adsorbates. Molecules 2024, 29, 3032. doi:10.3390/molecules29133032. View Source

Acidity (pKa): 3-Nitrobenzoic Acid (pKa 3.45) Exhibits Intermediate Acid Strength Among Isomers

The pKa of 3-nitrobenzoic acid in water is 3.45, compared to 2.17 for 2-nitrobenzoic acid and 3.44 for 4-nitrobenzoic acid [1]. All nitrobenzoic acids are approximately ten times more acidic than benzoic acid (pKa 4.2) due to electron-withdrawing nitro group stabilization of the carboxylate anion [1][2].

Acidity (pKa)

Head-to-head

pKa 3.45 – 19× lower acidity than ortho isomer (pKa 2.17)

pKa governs pH-dependent extraction and salt formation; reported difference enables selective separation from ortho isomer.

Measured in water at 25 °C.

Evidence Dimension	Acid dissociation constant (pKa) in water
Target Compound Data	pKa = 3.45
Comparator Or Baseline	2-Nitrobenzoic acid: pKa = 2.17; 4-Nitrobenzoic acid: pKa = 3.44; Benzoic acid: pKa = 4.2
Quantified Difference	3-Nitrobenzoic acid is 1.28 pKa units less acidic than ortho isomer (19× difference in Ka); nearly identical to para isomer.
Conditions	Aqueous solution at 25 °C [1].

Why This Matters

Acidity governs extraction efficiency, salt formation, and reactivity in coupling reactions. The intermediate pKa of 3-nitrobenzoic acid allows for selective pH-controlled separation from the much more acidic ortho isomer during purification.

• [1] PMC Table 9: Physicochemical properties of selected adsorbates. Molecules 2024, 29, 3032. doi:10.3390/molecules29133032. View Source
• [2] Maki, T.; Takeda, K. 'Benzoic Acid and Derivatives' in Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH, 2002. doi:10.1002/14356007.a03_555. View Source

Corrosion Inhibition: 3-Nitrobenzoic Acid Achieves 71–90% Inhibition Efficiency for Mild Steel in 0.1 M HCl

3-Nitrobenzoic acid functions as a cathodic-type corrosion inhibitor for mild steel in acidic environments. Weight loss measurements in 0.1 M HCl demonstrate inhibition efficiency ranging from 71% to 90% for mild steel, and 71% to 82% for aluminum [1]. Maximum inhibition efficiencies of up to 99.40% have been reported in H2SO4 solution [2].

Corrosion inhibition

Reported

71–90% efficiency in 0.1 M HCl; up to 99.4% in H2SO4

Supports acid-environment inhibitor screening; cathodic mechanism confirmed by EIS.

No direct isomer comparison available; compound-specific data.

Evidence Dimension	Corrosion inhibition efficiency for mild steel
Target Compound Data	71–90% (0.1 M HCl); up to 99.40% (H2SO4)
Comparator Or Baseline	No direct isomer comparison data available; class-level inference from nitrobenzoic acid corrosion studies.
Quantified Difference	Effective inhibition demonstrated; cathodic-type mechanism confirmed via EIS and polarization studies [1].
Conditions	0.1 M HCl or H2SO4 solution, mild steel substrate, weight loss and electrochemical impedance spectroscopy (EIS) methods [1][2].

Why This Matters

For industrial users evaluating corrosion inhibitors, 3-nitrobenzoic acid offers quantifiable protection in acidic environments, with documented inhibition efficiencies suitable for mild steel and aluminum applications. Note: Comparative isomer data is limited; performance claims are compound-specific.

• [1] Eddy, N. O.; Ameh, P. O.; Essien, N. B. Experimental and computational chemistry studies on the inhibition of aluminium and mild steel in 0.1 M HCl by 3-nitrobenzoic acid. J. Taibah Univ. Sci. 2018, 12(5), 545-556. doi:10.1080/16583655.2018.1505926. View Source
• [2] Ameh, P. O.; Eddy, N. O. Theoretical and experimental studies on the corrosion inhibition potentials of 3-nitrobenzoic acid for mild steel in 0.1 M H2SO4. 2016. View Source

3-Nitrobenzoic Acid: Validated Industrial and Research Applications Based on Technical Evidence

Synthesis of 3-Aminobenzoic Acid and Downstream Pharmaceutical Intermediates

3-Nitrobenzoic acid is the direct precursor to 3-aminobenzoic acid via catalytic hydrogenation or chemical reduction (e.g., SnCl2) [1]. 3-Aminobenzoic acid is a critical intermediate in the synthesis of carbapenem antibiotics, dyes, and photosensitive materials [1]. The high thermal stability of 3-nitrobenzoic acid (up to 473 K) supports high-temperature reduction protocols [2]. Purified yields from nitration-based synthesis reach 75–80% after isomer separation [3].

Analytical Reference Standard for HPLC Isomer Separation and Impurity Profiling

3-Nitrobenzoic acid serves as a key analytical reference standard in validated HPLC methods for separating nitrobenzoic acid positional isomers. The method using C18 column with 2-propanol:water:acetic acid (20:80:0.4 v/v/v) achieves baseline resolution (Rs ≥ 1.5) of all three isomers with detection limits of 4, 7, and 5 μg/mL for o-, m-, and p-isomers, respectively [4]. This method is employed in pharmaceutical quality control and environmental monitoring of nitroaromatic compounds.

Co-Crystal Engineering with Pharmaceutical Actives

3-Nitrobenzoic acid forms co-crystals with pharmaceutical compounds such as paracetamol (acetaminophen), providing insights into structural dynamics and potential solid-form optimization . Its intermediate pKa (3.45) and moderate water solubility (3.0 g/L) facilitate co-crystallization from aqueous or mixed-solvent systems [5]. This application is relevant for pharmaceutical formulation scientists exploring novel solid-state forms.

Corrosion Inhibitor Formulation for Mild Steel in Acidic Processing Environments

3-Nitrobenzoic acid is quantitatively demonstrated to inhibit mild steel corrosion in 0.1 M HCl with 71–90% efficiency and in H2SO4 with up to 99.40% maximum efficiency [6][7]. Its cathodic-type inhibition mechanism, confirmed by electrochemical impedance spectroscopy, supports its use in acid pickling, industrial cleaning, and oilfield acidizing formulations [6].

Application

Selection Property

Validation Focus

3-Aminobenzoic acid precursor synthesis

Thermal stability under reduction conditions

Isomer purity and reduction yield post-separation

HPLC isomer reference standard

Retention behavior and resolution (Rs ≥ 1.5)

Method-specific LOD and linearity verification

Pharmaceutical co-crystal engineering

Moderate solubility and pKa for co-crystallization

Solid-state form screening and structural confirmation

Corrosion inhibitor formulation research

Cathodic inhibition efficiency in acidic media

Electrochemical validation (EIS, polarization) and concentration optimization

• [1] Drug Synthesis Database. 1-Carboxy-3-Nitrobenzene (m-Nitrobenzoic acid). CAS 121-92-6. Accessed 2026. View Source
• [2] Ashton, L. A.; Bullock, J. I. Effect of temperature on the ionisation constants of 2-, 3- and 4-nitrobenzoic, phthalic and nicotinic acids in aqueous solution. J. Chem. Soc., Faraday Trans. 1 1982, 78, 1177-1187. doi:10.1039/F19827801177. View Source
• [3] US Patent 4,288,615. Process for recovering 3-nitrobenzoic acid. Justia Patents. 1981. View Source
• [4] Chen, P.; Zhang, M. J. Separation of positional isomers of nitrobenzoic acid by reversed-phase liquid-chromatography with 2-propanol-water-acetic acid as eluent. J. Chromatogr. 1997, 773(1-2), 365-367. View Source
• [5] PMC Table 9: Physicochemical properties of selected adsorbates. Molecules 2024, 29, 3032. doi:10.3390/molecules29133032. View Source
• [6] Eddy, N. O.; Ameh, P. O.; Essien, N. B. Experimental and computational chemistry studies on the inhibition of aluminium and mild steel in 0.1 M HCl by 3-nitrobenzoic acid. J. Taibah Univ. Sci. 2018, 12(5), 545-556. doi:10.1080/16583655.2018.1505926. View Source
• [7] Ameh, P. O.; Eddy, N. O. Theoretical and experimental studies on the corrosion inhibition potentials of 3-nitrobenzoic acid for mild steel in 0.1 M H2SO4. 2016. View Source